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Compound of Interest

Compound Name: Benzophenone-9

Cat. No.: B1580434

This guide provides crucial safety and logistical information for the handling and disposal of
Benzophenone-9, a compound utilized as a UV stabilizer in various industrial and cosmetic
applications.[1][2][3][4] Adherence to these procedural steps is vital for ensuring the safety of
laboratory personnel and minimizing environmental impact.

Hazard Summary

Benzophenone-9 is associated with several health and environmental hazards. It is suspected
of causing cancer (H350) and may cause damage to organs, specifically the liver and kidney,
through prolonged or repeated exposure if swallowed (H373). Furthermore, it is considered
toxic or harmful to aquatic life with long-lasting effects (H401, H412).[5] It is a combustible solid
that can form explosive dust concentrations in the air.[6][7]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling Benzophenone-
9. Engineering controls, such as working in a chemical fume hood, should always be the
primary method of exposure control.
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields conforming to EN166,
or tightly sealed goggles.[6][8]

Protects against dust particles

and splashes.

Skin Protection

Chemical-resistant gloves
(inspect before use) and
protective clothing (e.g., lab
coat).[7][8]

Prevents skin contact and

absorption.[7]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[8][9] If ventilation is
inadequate or dust is
generated, use a NIOSH-

approved respirator.[6]

Minimizes inhalation of dust

particles.

Operational and Disposal Plans

The following step-by-step procedures provide a framework for the safe handling and disposal

of Benzophenone-9.

Step 1: Preparation and Engineering Controls

o Obtain Instructions: Before beginning any work, obtain and review the Safety Data Sheet

(SDS) and any specific institutional protocols.[6]

» Designate Area: Conduct all handling of Benzophenone-9 powder in a designated area,

such as a chemical fume hood, to ensure adequate ventilation and containment.[8]

o Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials

(inert absorbent), and labeled waste containers, before handling the chemical.

e Avoid Dust: Plan all procedures to minimize the generation of dust.[6][8][10]

Step 2: Handling Procedure

o Don PPE: Put on all required personal protective equipment as specified in the table above.
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» Weighing and Transfer: Carefully weigh and transfer the chemical, avoiding any actions that
could create dust.

o Perform Work: Carry out the experimental procedure within the designated containment area
(fume hood).

e Hygiene: After handling, and before breaks, wash hands and face thoroughly.[6][8]
Immediately change any contaminated clothing.
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Caption: Workflow for Safe Handling and Disposal of Benzophenone-9.

Step 3: Spill Management
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Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so0.[8] Cover drains to prevent
environmental release.[10]

Clean-up:

o For small spills, dampen the solid material with alcohol, then transfer to a suitable, sealed
container for disposal.[11]

o For larger spills, collect, bind, and pump off spills. Sweep up and shovel the material into a
suitable closed container without creating dust.[8]

Decontaminate: Clean the spill site thoroughly once the material has been removed.

Step 4: Disposal Plan

Waste Classification: Benzophenone-9 and its container must be disposed of as hazardous
waste.[10]

Containerization: Collect waste material in suitable, closed, and properly labeled containers.

[8]

Disposal Vendor: All waste must be disposed of through a licensed disposal company.[8] Do
not allow the product to enter drains or the environment.[5][6][8][10]

Regulations: Review and comply with all applicable federal, state, and local regulations for
hazardous waste disposal.[7][12]

Emergency and First Aid Procedures

In case of exposure, follow these immediate first aid measures and seek medical attention.
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Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Call a physician.[6]

Immediately take off all contaminated clothing.
Skin Contact Rinse skin with plenty of water or shower.

Consult a physician if irritation persists.[6][10]

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids. Remove
Eye Contact ]

contact lenses if present and easy to do. Call an

ophthalmologist.[6][10]

Do NOT induce vomiting. Immediately make the

victim drink water (two glasses at most). Never

Ingestion _ _ _
give anything by mouth to an unconscious
person. Consult a physician.[8]
If exposed or concerned, get medical advice or
General Advice attention.[6][7] Show the Safety Data Sheet to

the doctor in attendance.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzophenone 9 - High-Quality UV Stabilizer at Best Price [ebrightchem.com]

2. cosmeticsinfo.org [cosmeticsinfo.org]

3. uvabsorbers.com [uvabsorbers.com]

4. Benzophenone - Chemical Safety Facts [chemicalsafetyfacts.org]

5. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.carlroth.com/medias/SDB-0963-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzk5MTV8YXBwbGljYXRpb24vcGRmfGFEWTRMMmhrTmk4NU1qQTJNamN3TURBeE1UZ3lMMU5FUWw4d09UWXpYMFJGWDBWT0xuQmtaZ3xiODI5ZjY3YzA3ZmVlYzc2ZWRlZTFlOGUyZGIzNjMyM2Q2OTg4YjgyMmQyZTNjYTJlN2VmYTE4ZGJmZjhlMTEx
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.carlroth.com/medias/SDB-0963-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzk5MTV8YXBwbGljYXRpb24vcGRmfGFEWTRMMmhrTmk4NU1qQTJNamN3TURBeE1UZ3lMMU5FUWw4d09UWXpYMFJGWDBWT0xuQmtaZ3xiODI5ZjY3YzA3ZmVlYzc2ZWRlZTFlOGUyZGIzNjMyM2Q2OTg4YjgyMmQyZTNjYTJlN2VmYTE4ZGJmZjhlMTEx
https://www.cdhfinechemical.com/images/product/msds/19_1260623903_Benzophenone-CASNO-119-61-9-MSDS.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.flinnsci.com/sds_107-benzophenone/sds_107/
https://www.cdhfinechemical.com/images/product/msds/19_1260623903_Benzophenone-CASNO-119-61-9-MSDS.pdf
https://www.benchchem.com/product/b1580434?utm_src=pdf-custom-synthesis
https://www.ebrightchem.com/benzophenone-9-8343743.html
https://www.cosmeticsinfo.org/ingredient/benzophenone-9/
https://www.uvabsorbers.com/info/benzophenone-9-in-the-field-of-sun-protection-95529773.html
https://www.chemicalsafetyfacts.org/chemicals/benzophenone/
https://www.echemi.com/sds/benzophenone-pid_Seven2742.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 6. fishersci.com [fishersci.com]

e 7. Benzophenone SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

e 8. cdhfinechemical.com [cdhfinechemical.com]

¢ 9. ehs.utoronto.ca [ehs.utoronto.ca]

e 10. carlroth.com [carlroth.com]

e 11. BENZOPHENONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 12. durhamtech.edu [durhamtech.edu]

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Benzophenone-9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580434#personal-protective-equipment-for-
handling-benzophenone-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25664B.pdf
https://www.flinnsci.com/sds_107-benzophenone/sds_107/
https://www.cdhfinechemical.com/images/product/msds/19_1260623903_Benzophenone-CASNO-119-61-9-MSDS.pdf
https://ehs.utoronto.ca/wp-content/uploads/2020/10/Benzophenone.pdf
https://www.carlroth.com/medias/SDB-0963-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzk5MTV8YXBwbGljYXRpb24vcGRmfGFEWTRMMmhrTmk4NU1qQTJNamN3TURBeE1UZ3lMMU5FUWw4d09UWXpYMFJGWDBWT0xuQmtaZ3xiODI5ZjY3YzA3ZmVlYzc2ZWRlZTFlOGUyZGIzNjMyM2Q2OTg4YjgyMmQyZTNjYTJlN2VmYTE4ZGJmZjhlMTEx
https://cameochemicals.noaa.gov/chemical/8315
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Benzophenone%20cas119-61-9%20SDS.pdf
https://www.benchchem.com/product/b1580434#personal-protective-equipment-for-handling-benzophenone-9
https://www.benchchem.com/product/b1580434#personal-protective-equipment-for-handling-benzophenone-9
https://www.benchchem.com/product/b1580434#personal-protective-equipment-for-handling-benzophenone-9
https://www.benchchem.com/product/b1580434#personal-protective-equipment-for-handling-benzophenone-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

